Cas no 1598878-19-3 (Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)-)

• Product Name: Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)-
• CAS No: 1598878-19-3
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 5251728
• Update Time: 2025-08-01

Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)-

• Inchi： 1S/C8H13N/c1-3-7(2)9-6-8-4-5-8/h1,7-9H,4-6H2,2H3
• InChI Key： YEURLPCMQCPSCY-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C#C)CC1

Additional information on Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)-

Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- (CAS No. 1598878-19-3): An Overview of Its Structure, Properties, and Applications

Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- (CAS No. 1598878-19-3) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive cyclopropane ring and propargyl amine functionality, has been the subject of numerous studies due to its potential applications in pharmaceuticals and materials science.

The molecular structure of Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- is particularly noteworthy. The cyclopropane ring, a three-membered carbon ring, imparts significant strain to the molecule, which can influence its reactivity and stability. The propargyl amine group, on the other hand, provides a versatile functional handle for further chemical modifications. This combination of structural features makes Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- an attractive starting material for the synthesis of more complex molecules.

In terms of physical properties, Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are dependent on the specific conditions under which it is synthesized and purified.

Recent research has focused on the synthetic methods for producing Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)-. One notable approach involves the reaction of cyclopropanecarboxaldehyde with 1-methylpropargylamine in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it a preferred route for large-scale production. Another interesting synthetic route involves the use of transition metal-catalyzed coupling reactions, which can provide access to a wide range of substituted derivatives.

The biological activity of Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- has also been explored in various studies. Preliminary data suggest that this compound may have potential as a lead molecule for the development of new therapeutic agents. For instance, it has shown moderate activity against certain bacterial strains, indicating its potential as an antibacterial agent. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, which could be valuable in the treatment of inflammatory diseases.

In the field of materials science, Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- has been investigated for its use in the synthesis of advanced polymers and materials. The cyclopropane ring can serve as a rigid structural unit that imparts mechanical strength and thermal stability to polymers. The propargyl amine group can be used to introduce functional groups or cross-linking sites, enhancing the material's performance in various applications.

Despite its promising properties and potential applications, it is important to note that further research is needed to fully understand the behavior and safety profile of Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)-. Ongoing studies are focusing on optimizing synthetic routes to improve yield and purity, as well as exploring its biological activity in more detail through in vitro and in vivo experiments.

In conclusion, Cyclopropanemethanamine, N-(1-methyl-2-propyn-1-yl)- (CAS No. 1598878-19-3) is a compound with a unique molecular structure that offers significant potential in both chemical synthesis and biological applications. Its versatile reactivity and functional groups make it an attractive candidate for further research and development in various scientific fields.